3,4-difluoro-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H14F2N4O/c1-23-16(4-5-22-23)13-6-11(8-20-10-13)9-21-17(24)12-2-3-14(18)15(19)7-12/h2-8,10H,9H2,1H3,(H,21,24)
• InChI Key: XFCRSGYGHGAXJV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CN=CC(=C2)CNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H14F2N4O
• Molecular Weight: 328.32 g/mol

Description

The compound “3,4-difluoro-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzamide” is a complex organic molecule that contains several functional groups, including a pyrazole ring, a pyridine ring, and an amide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and pyridine rings suggests that this compound could have a planar structure, while the amide group could introduce some degree of polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of the pyrazole and pyridine rings could contribute to its aromaticity and stability, while the amide group could influence its solubility and reactivity.

Scientific Research Applications

Synthesis and Imaging Applications
One significant application of a closely related derivative, 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, involves its potential use as a PET (Positron Emission Tomography) imaging agent for identifying B-Raf(V600E) mutations in cancers (Wang et al., 2013). The synthesis process yielded a compound with desirable properties for radiolabeling and subsequent application in PET imaging, highlighting the broader relevance of this chemical class in oncological research.

Heterocyclic Compound Synthesis
Research into the functionalization reactions of related heterocyclic compounds, such as the synthesis of fused heterocycles incorporating the trifluoromethyl moiety, provides insights into the versatility of these compounds in creating pharmacologically active molecules (Shaaban, 2008). Such studies lay the groundwork for the development of new drugs and materials with enhanced properties.

Material Science Applications
In the field of material sciences, derivatives of this compound class have been explored for their potential in creating novel materials. For instance, BF2 complexes of N,O-benzamide ligands, including derivatives with difluoroboronated complexes, have been investigated for their luminescence properties, which are crucial for biological and organic material applications (Yamaji et al., 2017). These findings indicate the potential of such compounds in the development of new fluorescent materials for use in various scientific and technological applications.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it were found to have interesting biological activity, it could be studied further as a potential drug.